Cyclobutanecarbothioamide
Overview
Description
Cyclobutanecarbothioamide is a chemical compound with the CAS Number: 156589-97-8 . It has a molecular weight of 115.2 and is typically in solid form .
Molecular Structure Analysis
The InChI Code for Cyclobutanecarbothioamide is 1S/C5H9NS/c6-5(7)4-2-1-3-4/h4H,1-3H2,(H2,6,7) . This code provides a specific description of the molecule’s structure.Scientific Research Applications
Medicinal Chemistry
Cyclobutane motifs are crucial synthetic building blocks and functional groups in the modulation and design of structures in medicinal chemistry. They are found in various drugs and natural products, displaying potent biological activities due to their unique structures as critical core skeletons .
Organic Synthesis
The application of titanocene(III) chloride in the generation of alkyl radicals from epoxides is a rapidly expanding field of research. This method is particularly relevant for the synthesis of complex natural products bearing strained cyclobutane subunits, such as terpenoids, alkaloids, and steroids .
Safety and Hazards
Mechanism of Action
Target of Action
Cyclobutanecarbothioamide is a complex compound that is still under investigation. Cyclobutane-containing compounds have been found to display potent biological activities .
Mode of Action
It’s known that cyclobutane-containing compounds often interact with their targets through a variety of mechanisms . For instance, some cyclobutane-containing compounds have been found to exhibit antiproliferative activity against various cancer cell lines, with a proposed mechanism of action involving the alkylation of nucleophilic regions of tumor-cell DNA.
Biochemical Pathways
Cyclobutane-containing compounds are known to affect a variety of biochemical pathways, which can lead to diverse biological activities .
Pharmacokinetics
It’s known that the pharmacokinetics of a drug can greatly influence its bioavailability and efficacy . The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a drug are crucial factors that determine its pharmacokinetics .
Result of Action
Action Environment
The action, efficacy, and stability of Cyclobutanecarbothioamide can be influenced by various environmental factors. These factors can include the physiological environment within the body, such as pH and temperature, as well as external factors such as light and storage conditions .
properties
IUPAC Name |
cyclobutanecarbothioamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NS/c6-5(7)4-2-1-3-4/h4H,1-3H2,(H2,6,7) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TTWOGACPCNPSNB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)C(=S)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10622838 |
Source
|
| Record name | Cyclobutanecarbothioamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10622838 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
115.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cyclobutanecarbothioamide | |
CAS RN |
156589-97-8 |
Source
|
| Record name | Cyclobutanecarbothioamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10622838 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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